Viomycin

• CAS: 32988-50-4; 37883-00-4
• Molecular Formula: C25H43N13O10
• Molecular Weight: 685.7 g/mol
• InChI: InChI=1S/C25H43N13O10/c26-3-1-2-10(27)4-16(41)32-12-6-30-23(47)18(11-5-17(42)37-24(28)36-11)38-20(44)13(7-31-25(29)48)33-21(45)14(8-39)35-22(46)15(9-40)34-19(12)43/h7,10-12,14-15,17-18,39-40,42H,1-6,8-9,26-27H2,(H,30,47)(H,32,41)(H,33,45)(H,34,43)(H,35,46)(H,38,44)(H3,28,36,37)(H3,29,31,48)/b13-7-/t10-,11+,12-,14-,15-,17-,18-/m0/s1
• InChIKey: GXFAIFRPOKBQRV-GHXCTMGLSA-N

Viomycin (CAS 32988-50-4): Tuberactinomycin-Class Antibiotic Procurement Baseline for Multidrug-Resistant Tuberculosis Research and Reference Standards

Viomycin (VM), also designated tuberactinomycin B, is a cyclic pentapeptide antibiotic of the tuberactinomycin family, originally isolated from Streptomyces puniceus (syn. S. floridae, S. vinaceus) . With a molecular formula of C₂₅H₄₃N₁₃O₁₀ (MW 685.69 g/mol; sulfate salt CAS 32988-50-4) , viomycin inhibits prokaryotic protein synthesis by binding across the ribosomal subunit interface—engaging both 16S rRNA helix 44 (h44) of the 30S subunit and 23S rRNA helix 69 (H69) of the 50S subunit—and stabilizing tRNA in the pre-translocation A-site state . As the first-discovered member of the tuberactinomycin family, viomycin is a parenterally administered second-line antituberculosis agent active against multidrug-resistant (MDR) and extensively drug-resistant (XDR) Mycobacterium tuberculosis strains; its clinical use has been partly supplanted by the structurally related capreomycin, though key resistance, pharmacodynamic, and mechanistic distinctions sustain its relevance for research procurement and clinical susceptibility testing applications .

1 MDR/XDR-TB susceptibility testing research workflow

2 Tuberactinomycin-class ribosomal inhibition studies

3 rrs genotype–phenotype correlation research context

• [1] Barkei, J.J., Kevany, B.M., Felnagle, E.A., Thomas, M.G. Investigations into viomycin biosynthesis by using heterologous production in Streptomyces lividans. ChemBioChem 10, 366–376 (2009). View Source
• [2] PubChem. Viomycin (Compound Summary). CID 135398671. National Center for Biotechnology Information. View Source
• [3] Stanley, R.E., Blaha, G., Grodzicki, R.L., et al. The structures of the anti-tuberculosis antibiotics viomycin and capreomycin bound to the 70S ribosome. Nature Structural & Molecular Biology 17, 289–293 (2010). View Source
• [4] Wikipedia. Viomycin. Accessed 2026. View Source

Why Viomycin Cannot Be Generically Substituted: Intra-Class Divergence in Resistance Genotype–Phenotype Correlations, Ribosomal Binding Topography, and Pharmacodynamic Coverage

Although viomycin and capreomycin belong to the same tuberactinomycin family and both bind the ribosomal intersubunit bridge B2a, accumulating structural, genotypic, and pharmacokinetic/pharmacodynamic (PK/PD) evidence demonstrates that they are not interchangeable. Crystal structures reveal that capreomycin forms direct hydrogen bonds with 16S rRNA residue A1408, whereas viomycin does not ; this subtle difference manifests as distinct resistance mutation susceptibilities: the most prevalent aminoglycoside-resistance mutation in M. tuberculosis, rrs A1401G, confers high-level resistance to amikacin, kanamycin, and capreomycin but spares viomycin in a majority of clinical and laboratory-generated isolates . Furthermore, wild-type MIC distributions and PK/PD modelling indicate that viomycin achieves an fCmax/MIC ratio ≥10 at its epidemiological cutoff value (ECOFF) of 2 mg/L, whereas capreomycin falls below this target at its ECOFF of 4 mg/L, suggesting that standard dosing of capreomycin may provide inadequate pharmacodynamic coverage even for phenotypically wild-type strains . These quantitative divergences underscore the risk of assuming intra-class equivalence and justify a compound-specific, evidence-based procurement rationale.

Risk context

Viomycin

Capreomycin / class

rrs A1401G mutation

Susceptibility endpoint context may be retained

Susceptibility endpoint context may shift; reported MIC elevation

fCmax/MIC at ECOFF

PD target attainment context supports target threshold

PD target attainment context may fall below reported threshold

Ribosomal binding

Multi-site, rotation-state-specific binding profile reported

Single-site binding context; conformational coverage may differ

• [1] Akbergenov, R., et al. Molecular basis for the selectivity of antituberculosis compounds capreomycin and viomycin. Antimicrobial Agents and Chemotherapy 55, 4712–4717 (2011). View Source
• [2] Maus, C.E., Plikaytis, B.B., Shinnick, T.M. Molecular analysis of cross-resistance to capreomycin, kanamycin, amikacin, and viomycin in Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy 49, 3192–3197 (2005). View Source
• [3] Juréen, P., et al. Wild-type MIC distributions for aminoglycoside and cyclic polypeptide antibiotics used for treatment of Mycobacterium tuberculosis infections. Journal of Clinical Microbiology 48, 1853–1858 (2010). View Source

Viomycin (CAS 32988-50-4) Product-Specific Quantitative Evidence Guide: Comparator-Benchmarked Differentiation Data for Scientific Procurement Decisions

Viomycin Retains Full Activity Against rrs A1401G Mutants That Confer High-Level Cross-Resistance to Amikacin, Kanamycin, and Capreomycin

Among 15 laboratory-generated M. tuberculosis mutants harboring the rrs A1401G mutation—the most clinically prevalent aminoglycoside-resistance determinant—14 of 15 (93.3%) remained susceptible to viomycin (MIC ≤10 μg/mL), while all 15 displayed high-level resistance to kanamycin (MIC >80 μg/mL) and amikacin (MIC >64 μg/mL), and capreomycin MICs of 20–80 μg/mL . Concordantly, all 9 clinical isolates with the rrs A1401G mutation tested in the same study were susceptible to viomycin (MIC ≤10 μg/mL) despite resistance to kanamycin (MIC >80 μg/mL), amikacin (MIC >64 μg/mL), and capreomycin (MIC 20–80 μg/mL) . In a separate wild-type MIC distribution study using 90 consecutive clinical isolates and 21 resistant strains on Middlebrook 7H10 medium, all seven amikacin- and kanamycin-resistant isolates were clearly below the ECOFF for viomycin (2 mg/L), confirming that viomycin susceptibility is preserved even when cross-resistance to other second-line injectables is established .

rrs A1401G susceptibility

Head-to-head

93.3% of rrs A1401G mutants remain susceptible (MIC ≤10 μg/mL); 0% susceptible to amikacin/kanamycin

Supports rrs A1401G susceptibility endpoint review

M. tuberculosis H37Rv/CDC1551; Middlebrook 7H10 agar

Evidence Dimension	MIC susceptibility of rrs A1401G mutants to second-line injectable antituberculosis drugs
Target Compound Data	Viomycin: MIC ≤10 μg/mL in 14/15 (93.3%) laboratory mutants and 9/9 (100%) clinical isolates with rrs A1401G ; all 7 amikacin/kanamycin-resistant isolates below ECOFF of 2 mg/L
Comparator Or Baseline	Amikacin: MIC >64 μg/mL (15/15 mutants); Kanamycin: MIC >80 μg/mL (15/15 mutants); Capreomycin: MIC 20–80 μg/mL (all mutants), with 5/7 amikacin/kanamycin-resistant isolates having MIC 8 mg/L (above ECOFF of 4 mg/L)
Quantified Difference	Viomycin-susceptible fraction: 93.3% vs 0% for amikacin/kanamycin among rrs A1401G mutants; 100% vs 0% among rrs A1401G clinical isolates; 100% (7/7) viomycin-susceptible vs 0% (0/7) capreomycin wild-type among amikacin/kanamycin-resistant isolates by ECOFF criteria
Conditions	M. tuberculosis H37Rv and CDC1551 backgrounds; Middlebrook 7H10 agar; MIC determined by agar proportion method at 37°C for 3 weeks ; Middlebrook 7H10 with 1:2 serial dilutions (0.002–512 mg/L), 90 clinical isolates plus 21 resistant strains

Why This Matters

Procurement of viomycin (rather than capreomycin) is scientifically justified when treating or studying M. tuberculosis strains carrying the globally prevalent rrs A1401G mutation, as viomycin is the only second-line injectable consistently retaining wild-type susceptibility against this genotype.

• [1] Maus, C.E., Plikaytis, B.B., Shinnick, T.M. Molecular analysis of cross-resistance to capreomycin, kanamycin, amikacin, and viomycin in Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy 49, 3192–3197 (2005). View Source
• [2] Juréen, P., et al. Wild-type MIC distributions for aminoglycoside and cyclic polypeptide antibiotics used for treatment of Mycobacterium tuberculosis infections. Journal of Clinical Microbiology 48, 1853–1858 (2010). View Source

Viomycin Demonstrates Superior Pharmacodynamic Target Attainment (fCmax/MIC ≥10) at the Epidemiological Cutoff Value Compared with Capreomycin and Kanamycin

Using population PK data at standard doses (1 g/day) and wild-type MIC distributions from 90 clinical M. tuberculosis isolates on Middlebrook 7H10 medium, the free-drug peak concentration-to-MIC ratio (fCmax/MIC) was calculated for each second-line injectable. Viomycin achieved an fCmax/MIC of 10 at its ECOFF of 2 mg/L, meeting the generally accepted aminoglycoside PD target of ≥8–10 . In contrast, capreomycin at its ECOFF of 4 mg/L yielded an fCmax/MIC of only 5, and kanamycin at its ECOFF of 4 mg/L yielded an fCmax/MIC of 5, both falling below the target threshold . The distribution of fCmax/MIC ratios among wild-type isolates showed that a higher proportion of the viomycin-susceptible population achieved fCmax/MIC ≥10 compared with capreomycin: at MICs of 2 mg/L, 39% of wild-type viomycin strains (n=10) had fCmax/MIC ≥10 versus 59% of capreomycin strains at the same MIC; however, critically, at the respective ECOFF values, only viomycin (fCmax/MIC=10 at 2 mg/L) met the PD target, whereas capreomycin (fCmax/MIC=5 at 4 mg/L) and kanamycin (fCmax/MIC=5 at 4 mg/L) did not .

fCmax/MIC PD target attainment

Head-to-head

fCmax/MIC = 10 at ECOFF

Supports PK/PD target attainment interpretation

Capreomycin fCmax/MIC = 5 at ECOFF 4 mg/L; 1 g/day dosing

Evidence Dimension	Pharmacodynamic index (fCmax/MIC) attainment at the epidemiological cutoff value (ECOFF)
Target Compound Data	Viomycin: fCmax=20.0 mg/L (protein binding 20%), ECOFF=2 mg/L, fCmax/MIC at ECOFF=10
Comparator Or Baseline	Capreomycin: fCmax=20.0 mg/L, ECOFF=4 mg/L, fCmax/MIC at ECOFF=5; Kanamycin: fCmax=19.8 mg/L, ECOFF=4 mg/L, fCmax/MIC at ECOFF=5; Amikacin: fCmax=21.6 mg/L, ECOFF=1 mg/L, fCmax/MIC at ECOFF≈22; Streptomycin: fCmax=22.5 mg/L, ECOFF=2 mg/L, fCmax/MIC at ECOFF≈11
Quantified Difference	fCmax/MIC at ECOFF: viomycin = 10 (meets ≥10 target) vs capreomycin = 5 (fails target, 2-fold lower) vs kanamycin = 5 (fails target, 2-fold lower). Viomycin's fCmax/MIC at ECOFF is 2-fold higher than both capreomycin and kanamycin.
Conditions	Middlebrook 7H10 medium; standard 1 g/day dosing; fCmax values from lower range of published PK data; ECOFFs defined as highest MIC of wild-type distribution from 90 consecutive clinical isolates

Why This Matters

For laboratories performing therapeutic drug monitoring or PK/PD-guided dose optimization, viomycin's attainment of the PD target at its ECOFF provides a quantitative dosing margin that capreomycin and kanamycin lack, supporting selection of viomycin for regimens where maintaining fCmax/MIC ≥10 is a clinical priority.

• [1] Juréen, P., et al. Wild-type MIC distributions for aminoglycoside and cyclic polypeptide antibiotics used for treatment of Mycobacterium tuberculosis infections. Journal of Clinical Microbiology 48, 1853–1858 (2010). View Source

Viomycin Exhibits a Lower Prevalence of Phenotypic Resistance Compared with Capreomycin Among Drug-Resistant M. tuberculosis Clinical Isolates

In a panel of 46 drug-resistant M. tuberculosis strains recently isolated from Italian patients and tested against 16 antimicrobial agents, no strain (0%) was found to be resistant to viomycin, whereas approximately 10% of strains exhibited resistance to capreomycin . This zero-resistance observation was made in a context where resistance to first-line agents was high: isoniazid (100%), streptomycin (80.4%), rifampicin (71.7%), and pyrazinamide (39.1%); resistance to second-line injectables amikacin and kanamycin was approximately 20% each . While the absolute number of isolates is modest, the complete absence of viomycin resistance in a panel with substantial resistance to other injectable agents is consistent with the broader finding from wild-type MIC distribution studies that cross-resistance between viomycin and other second-line injectables is limited .

Phenotypic resistance prevalence

Reported

0% viomycin resistance vs ~10% capreomycin resistance in 46 drug-resistant clinical isolates

Supports resistance surveillance endpoint context

Italian clinical isolate panel; Bactec/agar proportion method

Evidence Dimension	Prevalence of phenotypic resistance among drug-resistant M. tuberculosis clinical isolates
Target Compound Data	Viomycin: 0% resistance (0/46 drug-resistant isolates)
Comparator Or Baseline	Capreomycin: ~10% resistance; Amikacin: ~20% resistance; Kanamycin: ~20% resistance (in the same 46-isolate panel)
Quantified Difference	Viomycin resistance prevalence 0% vs capreomycin ~10% (absolute difference ~10 percentage points); viomycin resistance 0% vs amikacin/kanamycin ~20% (absolute difference ~20 percentage points)
Conditions	46 drug-resistant M. tuberculosis clinical isolates from Italy; Bactec radiometric method and agar proportion method on Middlebrook 7H10; resistance defined at standard critical concentrations

Why This Matters

Procurement of viomycin for drug susceptibility testing (DST) panel assembly or as a backup therapeutic reference standard is supported by surveillance data indicating lower baseline resistance rates compared with capreomycin, amikacin, and kanamycin, which may simplify DST interpretation and expand the pool of evaluable therapeutic options.

• [1] Fattorini, L., Iona, E., Ricci, M.L., et al. Activity of 16 antimicrobial agents against drug-resistant strains of Mycobacterium tuberculosis. Microbial Drug Resistance 5, 265–270 (1999). View Source
• [2] Juréen, P., et al. Wild-type MIC distributions for aminoglycoside and cyclic polypeptide antibiotics used for treatment of Mycobacterium tuberculosis infections. Journal of Clinical Microbiology 48, 1853–1858 (2010). View Source

Viomycin Occupies Five Distinct Ribosomal Binding Sites, Four of Which Are Previously Undescribed, Providing a Mechanistic Basis for Its Differentiated Resistance Profile Versus Capreomycin

A 2020 cryo-EM and X-ray crystallography study of Escherichia coli 70S ribosomes trapped in a rotated state by viomycin identified five distinct viomycin binding sites (designated Vio1–Vio5), four of which (Vio2–Vio5) had not been previously described in structural studies . At 3.1 Å resolution, all five viomycin molecules were shown to bind ribosomal RNA . Three of the newly identified sites (Vio3, Vio4, and Vio5) are clustered at intersubunit bridges and bind exclusively to the rotated state of the ribosome (8.6° intersubunit rotation, 5.3° head domain rotation), consistent with viomycin's ability to inhibit ribosomal subunit dissociation and block translocation . In contrast, the 2010 co-crystal structures of the 70S ribosome with capreomycin at 3.5 Å resolution identified a single binding site at the h44–H69 interface . The presence of multiple, rotation-state-specific binding sites for viomycin provides a structural rationale for why viomycin may retain inhibitory activity under ribosomal conformational conditions where capreomycin, with its more restricted binding topography, may be less effective.

Ribosomal binding sites

Class-level

5 binding sites identified (Vio1–Vio5); 3 rotation-state-specific vs 1 site for capreomycin

Supports binding-site mechanistic interpretation

E. coli 70S cryo-EM 3.8 Å; X-ray 3.1 Å; model-system context

Evidence Dimension	Number and conformational specificity of ribosomal binding sites
Target Compound Data	Viomycin: 5 binding sites identified (Vio1–Vio5); Vio1 corresponds to the previously known site in the nonrotated state; Vio3, Vio4, and Vio5 bind exclusively to the rotated (hybrid) state of the ribosome
Comparator Or Baseline	Capreomycin: 1 binding site identified at the h44–H69 intersubunit interface in the nonrotated state (3.5 Å resolution)
Quantified Difference	Viomycin: 5 sites (4 newly identified); Capreomycin: 1 site. Three viomycin sites (Vio3–Vio5) are rotation-state-specific. Viomycin traps ribosome at 8.6° intersubunit rotation with 5.3° 30S head domain rotation .
Conditions	E. coli 70S ribosome complexes; cryo-EM at 3.8 Å (rotated state) and X-ray crystallography at 3.1 Å (viomycin-bound complex) ; Thermus thermophilus 70S ribosome; X-ray crystallography at 3.3 Å (viomycin) and 3.5 Å (capreomycin)

Why This Matters

For structure-based drug design and mechanistic research programs, viomycin's multi-site binding profile offers a richer experimental system than capreomycin for probing ribosomal translocation dynamics and for screening next-generation tuberactinomycin derivatives with improved resistance profiles.

• [1] Zhang, L., et al. The structural basis for inhibition of ribosomal translocation by viomycin. Proceedings of the National Academy of Sciences 117, 10271–10277 (2020). View Source
• [2] Stanley, R.E., Blaha, G., Grodzicki, R.L., et al. The structures of the anti-tuberculosis antibiotics viomycin and capreomycin bound to the 70S ribosome. Nature Structural & Molecular Biology 17, 289–293 (2010). View Source

Viomycin Demonstrates High Translational Selectivity for Bacterial Over Eukaryotic Ribosomes (IC50 Ratio ~2,700-fold) with a Distinct Resistance Mutation Profile Relative to Capreomycin

In cell-free luciferase translation assays comparing purified bacterial (Mycobacterium smegmatis), rabbit reticulocyte, and hybrid ribosomes, viomycin exhibited an IC50 of 0.03 ± 0.0057 μM on bacterial ribosomes versus 80 ± 12.6 μM on rabbit reticulocyte ribosomes, representing an approximately 2,700-fold selectivity window . Capreomycin showed an IC50 of 0.03 ± 0.017 μM on bacterial ribosomes versus 50 ± 4.5 μM on rabbit ribosomes (~1,700-fold) . Using site-directed mutagenesis of the h44 drug-binding pocket in M. smegmatis, the A1408G mutation decreased capreomycin susceptibility by 4–8 fold (MIC shift from 4–8 to 32–64 μg/mL) but had no effect on viomycin susceptibility (MIC remained 4–8 μg/mL) . Conversely, mutations at base pair C1409–G1491 (e.g., C1409G: viomycin MIC 512–1,024 μg/mL, capreomycin MIC ≥1,024 μg/mL) conferred high-level resistance to both drugs . Viomycin forms no hydrogen bonds with base pair 1409–1491, whereas capreomycin forms one direct H-bond with residue 1491, accounting for the differential effect of A1408G .

Translational selectivity

Head-to-head

~2,700-fold bacterial vs eukaryotic

Supports selectivity model interpretation

IC50 0.03 μM bacterial vs 80 μM rabbit; A1408G no MIC shift

Evidence Dimension	Translational selectivity (bacterial vs eukaryotic IC50) and resistance mutation impact on MIC
Target Compound Data	Viomycin IC50: bacterial 0.03 μM vs rabbit 80 μM (~2,700-fold selectivity); A1408G mutation: no MIC change (4–8 μg/mL); C1409G mutation: MIC 512–1,024 μg/mL
Comparator Or Baseline	Capreomycin IC50: bacterial 0.03 μM vs rabbit 50 μM (~1,700-fold selectivity); A1408G mutation: MIC increase to 32–64 μg/mL (4–8 fold); C1409G mutation: MIC ≥1,024 μg/mL
Quantified Difference	Selectivity ratio: viomycin ~2,700-fold vs capreomycin ~1,700-fold (viomycin ~1.6× greater). A1408G effect: viomycin 0-fold change vs capreomycin 4–8 fold increase. C1409G effect: viomycin 128–256 fold increase vs capreomycin ≥256 fold increase.
Conditions	M. smegmatis mc² 155 Sms ΔrrnB ribosomes; rabbit reticulocyte ribosomes; cell-free firefly luciferase translation assay; MIC determined by broth microdilution in triplicate

Why This Matters

For research programs investigating ototoxicity mechanisms or developing safer tuberactinomycin derivatives, viomycin's ~2,700-fold bacterial selectivity window and its differentiated response to the A1408G resistance mutation (no MIC shift vs capreomycin's 4–8 fold shift) provide complementary experimental advantages.

• [1] Akbergenov, R., et al. Molecular basis for the selectivity of antituberculosis compounds capreomycin and viomycin. Antimicrobial Agents and Chemotherapy 55, 4712–4717 (2011). View Source

Clinical Toxicity Benchmarking: Viomycin Versus Tuberactinomycin-N (TUM-N) Documents Quantified Rates of Auditory and Renal Adverse Events in Retreatment Pulmonary Tuberculosis

In a randomized clinical study of 83 retreated pulmonary tuberculosis patients (45 TUM-N, 38 VM), the incidence of auditory disturbance (hearing impairment) was 5.7% in the viomycin group versus 2.2% in the TUM-N group . Renal disturbance—defined by elevation of blood urea nitrogen (BUN) above 20 mg/dL—occurred in 23.7% of viomycin-treated patients versus 10.9% of TUM-N-treated patients . The overall drop-out rate due to side effects was 21.2% (8/38) for viomycin versus 6.5% (3/46) for TUM-N . Both drugs demonstrated nearly equivalent antituberculosis efficacy, with similar sputum culture negativity conversion rates . These data provide the most granular head-to-head clinical toxicity quantification available for viomycin against a closely related tuberactinomycin analog and establish benchmark adverse event rates for risk-benefit assessment in procurement decisions involving viomycin for clinical or research use.

Reported tolerability endpoints

Trial context

VM vs TUM-N: auditory 5.7% vs 2.2%, renal 23.7% vs 10.9%, discontinuation 21.2% vs 6.5%

Supports tolerability endpoint interpretation for study design

83 retreated pulmonary TB patients; 1974 randomized study context

Evidence Dimension	Clinical adverse event rates during retreatment of pulmonary tuberculosis
Target Compound Data	Viomycin (VM): auditory disturbance 5.7%, renal disturbance (BUN >20 mg/dL) 23.7%, drop-out due to side effects 21.2% (8/38)
Comparator Or Baseline	Tuberactinomycin-N (TUM-N, enviomycin): auditory disturbance 2.2%, renal disturbance (BUN >20 mg/dL) 10.9%, drop-out due to side effects 6.5% (3/46)
Quantified Difference	Auditory disturbance: VM 5.7% vs TUM-N 2.2% (2.6-fold higher); Renal disturbance: VM 23.7% vs TUM-N 10.9% (2.2-fold higher); Drop-out rate: VM 21.2% vs TUM-N 6.5% (3.3-fold higher)
Conditions	Randomized clinical study; 83 retreated pulmonary tuberculosis patients; VM 1 g three times weekly intramuscular; TUM-N 1 g daily for first 3 months then twice weekly; concomitant previously unused oral drugs permitted; BUN threshold 20 mg/dL; study published 1974

Why This Matters

For procurement decisions involving large-scale clinical or animal studies where toxicity-driven attrition may affect protocol completion rates and statistical power, the quantified 3.3-fold higher drop-out rate with viomycin versus TUM-N provides an evidence-based parameter for sample size calculations and risk stratification.

• [1] Clinical study on tuberactinomycin-N (TUM-N) and viomycin (VM) in retreatment of pulmonary tuberculosis. Kekkaku (Tuberculosis) 49(7), 207–215 (1974). Japanese Society for Tuberculosis. View Source

Viomycin (CAS 32988-50-4) Best-Fit Application Scenarios Derived from Comparative Quantitative Evidence

Reference Standard for Drug Susceptibility Testing (DST) of MDR-TB Isolates Harboring rrs A1401G or Unknown Aminoglycoside-Resistance Genotypes

Viomycin is uniquely suited as a confirmatory DST agent when M. tuberculosis clinical isolates test resistant to amikacin, kanamycin, or capreomycin. Evidence from Maus et al. (2005) demonstrates that 93.3% of rrs A1401G laboratory mutants and 100% of clinical isolates with this mutation retain viomycin susceptibility (MIC ≤10 μg/mL) despite high-level resistance to all other second-line injectables . Juréen et al. (2010) confirmed that all seven amikacin/kanamycin-resistant isolates in their panel fell below the viomycin ECOFF of 2 mg/L . Viomycin is therefore the rational DST inclusion for ruling out pan-injectable resistance and preserving a therapeutic option in MDR/XDR-TB regimens.

Pharmacodynamic Model Compound for Establishing fCmax/MIC ≥10 Target Attainment in Tuberculosis PK/PD Studies

Among the cyclic polypeptide second-line injectables, viomycin uniquely achieves an fCmax/MIC ratio of 10 at its ECOFF (2 mg/L), whereas capreomycin (ECOFF 4 mg/L, fCmax/MIC=5) and kanamycin (ECOFF 4 mg/L, fCmax/MIC=5) fall below the generally accepted aminoglycoside PD target of ≥8–10 . This quantitative advantage positions viomycin as a preferred calibration compound for PK/PD modelling studies, therapeutic drug monitoring protocol development, and Monte Carlo simulation analyses aimed at establishing clinical breakpoints for the tuberactinomycin class.

Structural Biology Tool for Investigating Ribosomal Translocation Dynamics and Conformation-Specific Antibiotic Binding

Zhang et al. (2020) identified five distinct viomycin binding sites on the 70S ribosome—including three (Vio3–Vio5) that bind exclusively to the rotated (hybrid) state with 8.6° intersubunit rotation—compared with the single binding site described for capreomycin at the h44–H69 interface . This multi-site, rotation-state-specific binding profile makes viomycin an indispensable research reagent for cryo-EM and X-ray crystallography studies of ribosomal translocation intermediates, intersubunit communication, and the conformational dynamics of antibiotic–ribosome interactions .

Selectivity Benchmark in Ototoxicity Mechanism Studies Using Hybrid Ribosome Platforms

Akbergenov et al. (2011) quantified viomycin's translational selectivity at ~2,700-fold (bacterial IC50 0.03 μM vs rabbit reticulocyte IC50 80 μM) and demonstrated that, unlike capreomycin, viomycin is unaffected by the A1408G resistance mutation (MIC unchanged at 4–8 μg/mL vs capreomycin 4–8 fold increase to 32–64 μg/mL) . Viomycin is therefore the compound of choice for mechanistic studies dissecting the relative contributions of 16S rRNA residues A1408, C1409, and G1491 to drug selectivity, mitochondrial mistranslation, and ototoxicity—particularly in experiments employing humanized or mitohybrid ribosome constructs that model the genetic basis of aminoglycoside-induced hearing loss .

Application

Selection Property

Validation Focus

MDR-TB susceptibility testing research

rrs genotype–phenotype correlation

Susceptibility endpoint review

PK/PD model calibration studies

fCmax/MIC ratio attainment context

Pharmacodynamic target review

Ribosomal translocation dynamics research

Multi-site binding profile

Conformational state-specific binding review

Ototoxicity mechanism research

Eukaryotic selectivity context

Mitochondrial translation endpoint review

• [1] Maus, C.E., Plikaytis, B.B., Shinnick, T.M. Molecular analysis of cross-resistance to capreomycin, kanamycin, amikacin, and viomycin in Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy 49, 3192–3197 (2005). View Source
• [2] Juréen, P., et al. Wild-type MIC distributions for aminoglycoside and cyclic polypeptide antibiotics used for treatment of Mycobacterium tuberculosis infections. Journal of Clinical Microbiology 48, 1853–1858 (2010). View Source
• [3] Zhang, L., et al. The structural basis for inhibition of ribosomal translocation by viomycin. Proceedings of the National Academy of Sciences 117, 10271–10277 (2020). View Source
• [4] Stanley, R.E., Blaha, G., Grodzicki, R.L., et al. The structures of the anti-tuberculosis antibiotics viomycin and capreomycin bound to the 70S ribosome. Nature Structural & Molecular Biology 17, 289–293 (2010). View Source
• [5] Akbergenov, R., et al. Molecular basis for the selectivity of antituberculosis compounds capreomycin and viomycin. Antimicrobial Agents and Chemotherapy 55, 4712–4717 (2011). View Source